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Compound of Interest

Compound Name: 1-Dodecyloxy-2-nitrobenzene

Cat. No.: B1581334 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the potential hazards and essential safety

protocols for handling 1-Dodecyloxy-2-nitrobenzene (CAS No. 83027-71-8). As a substituted

nitroaromatic compound, its safety profile must be evaluated with a critical understanding of its

chemical structure. While specific toxicological data for this molecule is limited, its core

structure, featuring a nitrobenzene moiety, necessitates a cautious approach grounded in the

well-documented hazards of related compounds. This document synthesizes available data

with established principles of chemical safety to provide a robust framework for risk mitigation

in a research and development setting.

Compound Identification and Physicochemical
Properties
A foundational aspect of safe handling is a thorough understanding of the compound's identity

and physical characteristics. These properties influence its behavior under various laboratory

conditions and are critical for designing appropriate storage and handling procedures.

Synonyms: 2-Nitrophenyl dodecyl ether, Dodecyl 2-nitrophenyl ether, o-nitrophenyl dodecyl

ether.[1][2]
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Property Value Source(s)

CAS Number 83027-71-8 [1][3]

Molecular Formula C₁₈H₂₉NO₃ [1][3]

Molecular Weight 307.43 g/mol [3]

Appearance
Off-white to light yellow solid-

liquid mixture
[4]

Boiling Point
201-203 °C @ 3.5 Torr; 218 °C

@ 1.5 mm Hg
[2][3][5]

Melting Point 10.5-11 °C [2]

Density 0.999 g/mL at 20 °C [3][5]

Flash Point 109 °C [3][4]

Hazard Assessment: A Structurally-Informed
Approach
The hazard profile of 1-Dodecyloxy-2-nitrobenzene is informed by its own limited GHS

classification and, more significantly, by the extensive toxicological data available for its parent

structure, nitrobenzene. The nitroaromatic group is a well-known toxophore, and its presence

dictates the primary hazards associated with this class of compounds.

GHS Classification for 1-Dodecyloxy-2-nitrobenzene
Data specific to this compound indicates it should be treated as a hazardous substance.[4][6]

Signal Word: Warning[4][6]

Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]
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H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Inferred Hazards from the Nitrobenzene Moiety
In the absence of comprehensive toxicological studies on 1-Dodecyloxy-2-nitrobenzene, a

conservative risk assessment must assume it shares the more severe hazards of nitrobenzene

due to their structural similarity. Nitrobenzene is highly toxic and poses significant long-term

health risks.[7][8]

Table 2: Comparative GHS Hazard Profile
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Hazard Class
1-Dodecyloxy-2-
nitrobenzene

Nitrobenzene
(Analog)

Causality and Field
Insights

Acute Toxicity
Oral: Harmful (H302)

[4]

Oral, Dermal,

Inhalation: Toxic

(H301+H311+H331)

[9][10][11]

Nitroaromatics are

readily absorbed

through all routes of

exposure.[8] The

primary acute effect is

methemoglobinemia,

which impairs the

blood's ability to carry

oxygen, leading to

cyanosis, dizziness,

and headache.[7][8]

[12]

Skin/Eye Irritation

Skin: Irritant (H315)

[4]Eye: Serious Irritant

(H319)[4]

Mild Irritant

Direct contact can

cause local irritation.

[8] However, the

systemic toxicity from

dermal absorption is

the more critical

concern.

Carcinogenicity No Data

Suspected of causing

cancer (H351,

Category 2)[9][10][11]

The International

Agency for Research

on Cancer (IARC)

classifies

nitrobenzene as a

Group 2B carcinogen,

"possibly carcinogenic

to humans."[8]

Reproductive Toxicity No Data

May damage fertility

(H360F, Category 1B)

[7][10][13]

Animal studies show

that nitrobenzene is a

reproductive toxicant,

causing damage to

the testes.[8][14]
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Target Organ Toxicity

(Repeated Exposure)
No Data

Causes damage to

organs (Blood)

through prolonged or

repeated exposure

(H372, Category 1)[7]

[9][11]

Chronic exposure

leads to cumulative

damage to the

hematological system,

spleen, and liver.[12]

Aquatic Toxicity No Data

Harmful to aquatic life

with long lasting

effects (H412)[7][10]

This class of

compounds can be

persistent in the

environment and

harmful to aquatic

organisms.

Expert Conclusion: The known irritant and harmful properties of 1-Dodecyloxy-2-
nitrobenzene, combined with the severe systemic, carcinogenic, and reproductive hazards of

its core nitrobenzene structure, demand that it be handled as a substance of high concern. All

handling protocols must be designed to prevent any direct contact or inhalation.

The Hierarchy of Controls: A Systematic Approach
to Safety
Effective risk management follows the "Hierarchy of Controls," a framework that prioritizes the

most effective and reliable safety measures. Personal Protective Equipment (PPE) is the final

line of defense, to be used only after higher-level controls have been implemented.
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Hierarchy of Controls for Handling 1-Dodecyloxy-2-nitrobenzene

Elimination
(Not applicable for research)

Substitution
(Use a less hazardous reagent if possible)

Engineering Controls
(e.g., Fume Hood, Glove Box)

Administrative Controls
(e.g., SOPs, Training, Restricted Access)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes engineering and administrative solutions over

PPE.

Engineering Controls
These controls are physical changes to the workspace that isolate personnel from the hazard.

Chemical Fume Hood: All manipulations of 1-Dodecyloxy-2-nitrobenzene, including

weighing, transferring, and preparing solutions, must be performed inside a certified

chemical fume hood to prevent inhalation of vapors or aerosols.[15][16]

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

rapidly diluted and removed.[2][7]
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Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[15][16]

Administrative Controls
These are work practices and procedures that reduce the duration, frequency, and severity of

exposure.

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

tasks involving this compound. The SOP should cover every step from receipt to disposal.

Training: All personnel must be trained on the specific hazards outlined in this guide and the

corresponding SOPs before they are permitted to handle the compound.

Restricted Access: Designate specific areas within the lab for handling this compound.

Access should be restricted to trained and authorized personnel only.

Quantity Minimization: Purchase and use the smallest quantity of the chemical necessary for

the experiment to minimize the potential impact of a spill or accident.

Personal Protective Equipment (PPE)
PPE is required for all handling activities, even with engineering controls in place.[17] The

selection of PPE must be based on a thorough risk assessment of the specific task being

performed.

Table 3: Personal Protective Equipment (PPE) Specification
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Task Level
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine

Handling(Small

quantities in a

fume hood)

ANSI Z87.1-

compliant safety

glasses with side

shields or

chemical splash

goggles.[16][18]

Double-gloving

with chemically

resistant gloves

(e.g., nitrile).[16]

Inspect gloves

before use and

change

immediately if

contamination is

suspected.

A long-sleeved,

buttoned lab coat

and closed-toe

shoes are

mandatory.[16]

Not typically

required if work

is performed

within a certified

chemical fume

hood.

High-Risk

Operations(Larg

e quantities,

potential for

splashing)

Chemical splash

goggles and a

face shield.[16]

Heavy-duty,

chemically

resistant gloves

(e.g., butyl

rubber over

nitrile).

A chemically

resistant apron

over a lab coat.

[19]

A NIOSH-

approved

respirator with an

organic vapor

cartridge may be

required based

on risk

assessment.[15]

[16]

Emergency Spill

Response

Chemical splash

goggles and a

face shield.

Heavy-duty,

chemically

resistant gloves

(e.g., butyl

rubber, Viton).

A chemical-

resistant,

impermeable

suit.[7][19]

A self-contained

breathing

apparatus

(SCBA) or a

supplied-air

respirator is

required for large

spills or in poorly

ventilated areas.

[7][19]

Experimental Protocols: Safe Handling and Storage
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Adherence to strict protocols is non-negotiable for mitigating the risks associated with 1-
Dodecyloxy-2-nitrobenzene.

Handling Protocol
Preparation: Before handling, ensure all engineering controls are functional. Don the

appropriate PPE as specified in Table 3. Confirm the location of the nearest spill kit, safety

shower, and eyewash station.

Aliquotting and Transfer: Conduct all transfers within a chemical fume hood. Use non-

sparking tools and equipment to prevent ignition, as the material is combustible.[3][15]

Grounding and bonding of containers may be necessary to prevent static discharge.[20]

Housekeeping: Keep the work area clean and organized. Immediately decontaminate any

surfaces that may have come into contact with the chemical.

Post-Handling: After completing work, carefully remove PPE, avoiding cross-contamination.

Wash hands and forearms thoroughly with soap and water.[15]

Storage Protocol
Container: Store in a tightly closed, properly labeled container.[15]

Location: Keep in a cool, dry, and well-ventilated area designated for toxic and combustible

materials.[3] The storage area should be secured and accessible only to authorized

personnel.[9]

Incompatibilities: Store away from strong oxidizing agents, reducing agents, acids, bases,

and alkali metals to prevent violent reactions.[7][15]

Emergency Procedures: A Validated Response
System
A clear and practiced emergency plan is critical. All personnel must be familiar with these

procedures.
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Emergency Response Workflow

Incident Occurs
(Spill or Exposure)

Alert Personnel & Evacuate Area
(If necessary)

Assess Severity
(Minor vs. Major)

Minor Spill:
- Don appropriate PPE

- Contain with absorbent
- Collect & dispose as hazardous waste

Minor

Major Spill:
- Contact Emergency Response Team

- Do not attempt to clean up

Major

Personnel Exposure:
- Remove contaminated clothing

- Use safety shower/eyewash for 15 min
- Seek immediate medical attention

Exposure

Report Incident to Supervisor

Click to download full resolution via product page

Caption: A clear workflow for responding to spills or personnel exposures.

First Aid Measures
Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[9][18]
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Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[9][18]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention from an ophthalmologist.[18]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[9] Provide the Safety Data Sheet to the medical personnel.

Accidental Release Measures
Minor Spills: Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

sand, vermiculite).[20] Collect the material into a sealed, labeled container for hazardous

waste disposal. Ventilate the area and decontaminate the spill site.

Major Spills: Evacuate the area immediately. Alert others and contact your institution's

emergency response team. Prevent the spill from entering drains or waterways.[7][20]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[15]

A fine water spray can be used to cool containers.[7]

Hazards: The compound is combustible. Vapors may form explosive mixtures with air upon

intense heating. Hazardous decomposition products, including nitrogen oxides (NOx) and

carbon monoxide (CO), will be emitted in a fire.[15]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[15][20]

Waste Disposal
All waste containing 1-Dodecyloxy-2-nitrobenzene, including contaminated absorbents and

disposable PPE, must be collected in sealed, labeled containers. Disposal must be carried out

through a licensed hazardous waste disposal company, in accordance with all local, state, and

federal regulations. Do not dispose of it down the drain.[15]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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